Cas no 2098063-73-9 (1-((1-methyl-1H-pyrrol-2-yl)methyl)azetidin-3-amine)

• Product Name: 1-((1-methyl-1H-pyrrol-2-yl)methyl)azetidin-3-amine
• CAS No: 2098063-73-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5724400
• PubChem ID: 121200293
• Update Time: 2025-05-19

1-((1-methyl-1H-pyrrol-2-yl)methyl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinamine, 1-[(1-methyl-1H-pyrrol-2-yl)methyl]-
• 1-((1-Methyl-1h-pyrrol-2-yl)methyl)azetidin-3-amine
• 1-[(1-methylpyrrol-2-yl)methyl]azetidin-3-amine
• F1907-3073
• 2098063-73-9
• AKOS026707985
• 1-((1-methyl-1H-pyrrol-2-yl)methyl)azetidin-3-amine

• Inchi： 1S/C9H15N3/c1-11-4-2-3-9(11)7-12-5-8(10)6-12/h2-4,8H,5-7,10H2,1H3
• InChI Key： RQBHKCRUCIUVGD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CN2C)CC(N)C1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 258.5±35.0 °C(Predicted)
• pka: 8.85±0.10(Predicted)

Additional information on 1-((1-methyl-1H-pyrrol-2-yl)methyl)azetidin-3-amine

Professional Introduction to 1-((1-methyl-1H-pyrrol-2-yl)methyl)azetidin-3-amine (CAS No. 2098063-73-9)

1-((1-methyl-1H-pyrrol-2-yl)methyl)azetidin-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2098063-73-9, has garnered considerable attention due to its potential applications in drug development and molecular research. The molecular structure of this compound incorporates a pyrrolidine moiety and an azetidine ring, which are both critical for its biological activity and interaction with target enzymes or receptors.

The 1-methyl-1H-pyrrol-2-yl substituent in the molecule plays a pivotal role in modulating its pharmacokinetic and pharmacodynamic properties. This part of the structure is known to enhance binding affinity and selectivity, making it a valuable component in the design of novel therapeutic agents. The azetidine ring, on the other hand, contributes to the compound's stability and bioavailability, ensuring that it can be effectively utilized in biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like 1-((1-methyl-1H-pyrrol-2-yl)methyl)azetidin-3-amine in addressing various therapeutic challenges. Studies have demonstrated that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The structural features of this compound make it an attractive candidate for further investigation in these areas.

In the context of drug discovery, the synthesis and characterization of 1-((1-methyl-1H-pyrrol-2-yl)methyl)azetidin-3-amine have been optimized to ensure high yield and purity. Modern synthetic methodologies, including catalytic processes and asymmetric synthesis, have been employed to achieve the desired molecular configuration. These techniques not only improve the efficiency of production but also enhance the overall quality of the compound.

The biological activity of 1-((1-methyl-1H-pyrrol-2-yl)methyl)azetidin-3-amine has been extensively studied in vitro and in vivo. Research has shown that this compound can interact with specific targets, leading to modulatory effects on cellular processes. For instance, it has been observed to influence enzyme activity and signal transduction pathways, which are crucial for maintaining homeostasis in biological systems. These findings suggest that this compound may have therapeutic potential in treating conditions associated with dysregulated cellular activity.

One of the most compelling aspects of 1-((1-methyl-1H-pyrrol-2-yl)methyl)azetidin^-3-amine is its ability to exhibit multiple modes of action. This polypharmacological property allows it to address complex diseases that involve multiple pathological pathways. For example, studies have indicated that this compound may be effective against multifactorial disorders by simultaneously targeting different disease mechanisms. Such versatility is highly valued in modern medicine, where personalized treatment approaches are becoming increasingly important.

The development of 1-((1-methyl-1H-pyrrol-2-yl)methyl)azetidin^-3-amine as a therapeutic agent also involves considerations of safety and efficacy. Preclinical studies have been conducted to evaluate its toxicity profile and pharmacokinetic behavior. These studies have provided valuable insights into how the compound is metabolized and excreted by the body, which are essential for determining appropriate dosing regimens.

In conclusion, 1-((1-methyl-1H-pyrrol-2-yl)methyl)azetidin^-3-amine (CAS No. 2098063-73-9) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a valuable tool for addressing various therapeutic challenges. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments for human diseases.